Cas no 1020962-95-1 (3-Methyl-1-(piperidin-1-yl)butan-2-amine)

• Product Name: 3-Methyl-1-(piperidin-1-yl)butan-2-amine
• CAS No: 1020962-95-1
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6265534
• PubChem ID: 43199751
• Update Time: 2025-05-24

3-Methyl-1-(piperidin-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• CS-0259807
• 1020962-95-1
• 3-methyl-1-(piperidin-1-yl)butan-2-amine
• AKOS000262631
• EN300-7425244
• 3-Methyl-1-(piperidin-1-yl)butan-2-amine

• Inchi： 1S/C10H22N2/c1-9(2)10(11)8-12-6-4-3-5-7-12/h9-10H,3-8,11H2,1-2H3
• InChI Key： AEBCFQAXYZSMIZ-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC(C(C)C)N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Methyl-1-(piperidin-1-yl)butan-2-amine

Introduction to 3-Methyl-1-(piperidin-1-yl)butan-2-amine (CAS No. 1020962-95-1)

3-Methyl-1-(piperidin-1-yl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1020962-95-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine moiety and an amine functional group, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a piperidin-1-yl substituent suggests versatility in its reactivity and binding properties, making it a valuable scaffold for developing novel therapeutic agents.

The 3-Methyl-1-(piperidin-1-yl)butan-2-amine structure combines a butyl chain with an amine group at the second carbon, creating a flexible backbone that can be modified for various pharmacological purposes. This compound’s chemical profile positions it as a candidate for further exploration in the design of small-molecule drugs targeting neurological and cardiovascular diseases. Its unique architecture allows for interactions with biological receptors and enzymes, which are critical for drug efficacy.

In recent years, the pharmaceutical industry has increasingly focused on developing compounds with piperidine rings due to their favorable pharmacokinetic properties and ability to modulate biological pathways. The 3-Methyl-1-(piperidin-1-yl)butan-2-amine molecule aligns with this trend, offering a promising platform for drug development. Its potential applications span across multiple therapeutic areas, including central nervous system (CNS) disorders, where piperidine derivatives have shown promise in preclinical studies.

One of the most compelling aspects of 3-Methyl-1-(piperidin-1-yl)butan-2-amine is its synthetic accessibility. The compound can be readily modified through various chemical transformations, enabling researchers to tailor its properties for specific biological targets. For instance, introducing additional functional groups or altering the substitution pattern on the piperidine ring can enhance binding affinity or selectivity. This adaptability makes it an attractive candidate for structure-based drug design.

Recent studies have highlighted the role of piperidine derivatives in modulating neurotransmitter systems, particularly in the treatment of depression and anxiety disorders. The 3-Methyl-1-(piperidin-1-yl)butan-2-amine molecule, with its dual amine and piperidine functionalities, could potentially interact with serotonin and dopamine receptors, which are key targets in these conditions. Preclinical data suggests that such compounds may exhibit anxiolytic and antidepressant effects, although further research is needed to validate these findings.

The compound’s potential extends beyond CNS disorders. Its structural features also make it suitable for targeting enzymes involved in metabolic diseases, such as diabetes and obesity. Piperidine derivatives have been explored as inhibitors of enzymes like monoamine oxidase (MAO), which play a role in regulating neurotransmitter levels. The 3-Methyl-1-(piperidin-1-yl)butan-2-amine scaffold could be engineered to develop selective MAO inhibitors with improved pharmacological profiles.

In addition to its therapeutic applications, 3-Methyl-1-(piperidin-1-yb)butan -2 -amine (CAS No. 1020962 -95 - 1) has implications in chemical biology research. Its interaction with biological targets can provide insights into disease mechanisms and help identify new drug candidates. High-throughput screening (HTS) techniques combined with computational modeling have been employed to evaluate the compound’s activity against various biological assays. These approaches have accelerated the discovery process and identified promising leads for further optimization.

The synthesis of 3-Methyl - 1 - ( p i p e r i d i n - 1 - y l ) b u t a n - 2 - a m i n e involves multi-step organic reactions that highlight the compound’s synthetic versatility. Key steps include alkylation of piperidine derivatives followed by reduction reactions to introduce the amine functionality at the desired position. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production feasible.

The pharmacological evaluation of 3-Methyl - 1 - ( p i p e r i d i n - 1 - y l ) b u t a n - 2 - a m i n e has revealed several interesting properties. In vitro studies indicate that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic benefits. However, its exact mechanism of action remains under investigation. Further preclinical studies are necessary to elucidate its pharmacodynamics and pharmacokinetics before moving into clinical trials.

The safety profile of 3-Methyl - 1 - ( p i p e r i d i n - 1 - y l ) b u t a n - 2 - a m i n e is another critical aspect that requires thorough assessment. Initial toxicology studies have shown that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. These findings underscore the importance of careful dosing regimens in future clinical trials.

The future prospects of 3-Methyl - 1 -( p i p e r i d i n - 1 y l ) b u t a n - 2 amine CAS No .1020962 .95 .01 are promising , given its structural versatility and potential therapeutic applications . Continued research efforts are expected to yield more refined derivatives with enhanced efficacy and reduced side effects . Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic solutions .